Cas no 61704-70-9 (3(2H)-Isoquinolinone, 1-butyl-5,6,7,8-tetrahydro-)

3(2H)-Isoquinolinone, 1-butyl-5,6,7,8-tetrahydro- structure
61704-70-9 structure
Product Name:3(2H)-Isoquinolinone, 1-butyl-5,6,7,8-tetrahydro-
CAS No:61704-70-9
MF:C13H19NO
MW:205.296063661575
CID:469320
Update Time:2024-01-30

3(2H)-Isoquinolinone, 1-butyl-5,6,7,8-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 3(2H)-Isoquinolinone, 1-butyl-5,6,7,8-tetrahydro-
    • Inchi: 1S/C13H19NO/c1-2-3-8-12-11-7-5-4-6-10(11)9-13(15)14-12/h9H,2-8H2,1H3,(H,14,15)
    • InChI Key: DMFPHLOOXBMYII-UHFFFAOYSA-N
    • SMILES: C1(CCCC)=C2C(CCCC2)=CC(=O)N1

Computed Properties

  • Exact Mass: 205.14677

Experimental Properties

  • Density: 1.04±0.1 g/cm3(Predicted)
  • Melting Point: 192-193 °C(Solv: ethyl acetate (141-78-6); ethanol (64-17-5))
  • Boiling Point: 423.7±18.0 °C(Predicted)
  • PSA: 29.1
  • pka: 12.58±0.40(Predicted)
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